Ethyl 4-((4-(2-(4-hydroxypiperidin-1-yl)-2-oxoethyl)phenyl)amino)-4-oxobutanoate

• IUPAC Name: ethyl 4-[4-[2-(4-hydroxypiperidin-1-yl)-2-oxoethyl]anilino]-4-oxobutanoate
• InChI: InChI=1S/C19H26N2O5/c1-2-26-19(25)8-7-17(23)20-15-5-3-14(4-6-15)13-18(24)21-11-9-16(22)10-12-21/h3-6,16,22H,2,7-13H2,1H3,(H,20,23)
• InChI Key: RDBMLBDTUMXETR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCC(=O)NC1=CC=C(C=C1)CC(=O)N2CCC(CC2)O
• Molecular Formula: C19H26N2O5
• Molecular Weight: 362.4 g/mol
• CAS No.: 1234849-36-5

Description

Ethyl 4-((4-(2-(4-hydroxypiperidin-1-yl)-2-oxoethyl)phenyl)amino)-4-oxobutanoate is a useful research compound. Its molecular formula is C19H26N2O5 and its molecular weight is 362.426. The purity is usually 95%.
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Scientific Research Applications

Molecular Diagnosis of Alzheimer’s Disease

A novel fluorescent probe for β-amyloids, synthesized by catalytic acylation using 4-dimethylaminopyridine between succinic anhydride and a specific compound, showed high binding affinities toward Aβ(1–40) aggregates in vitro. This development provides a powerful tool for the molecular diagnosis of Alzheimer’s disease, highlighting the compound's potential in biomedical research and diagnostic applications (Fa et al., 2015).

Green Chemistry Synthesis

The compound was used in a boric acid-catalyzed multi-component reaction, showcasing its utility in green chemistry. This method emphasizes efficiency, simplicity, and environmental friendliness, producing high yields in aqueous medium and marking an advancement in sustainable chemical synthesis practices (Kiyani & Ghorbani, 2015).

Antioxidant Properties Exploration

Research into 4-hydroxycoumarin derivatives, including this compound, measured their in vitro antioxidant activity. The findings contribute to understanding the antioxidant potential of such compounds, potentially guiding their application in developing therapeutic agents or supplements with antioxidant properties (Stanchev et al., 2009).

Growth-Regulating Activity on Plants

A study on the growth-regulating activity of 4-hydroxycoumarin derivatives on soybean plants revealed concentration-dependent effects. This research illustrates the compound's potential in agricultural sciences, particularly in understanding how chemical agents can influence plant growth and development, opening avenues for optimizing crop yield and health (Stanchev et al., 2010).

Mechanism of Action

Target of Action

It is known that piperidine derivatives, which this compound is a part of, have been utilized in various therapeutic applications such as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-alzheimer, antipsychotic and/or anticoagulant agents .

Mode of Action

Piperidine derivatives have been found to interact with their targets in a variety of ways, leading to different therapeutic effects .

Biochemical Pathways

Piperidine derivatives have been found to affect a wide range of biochemical pathways, leading to their diverse therapeutic applications .

Result of Action

Piperidine derivatives have been found to exhibit a wide range of biological activities .